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Compound of Interest

Compound Name: 1-Bromooctane

Cat. No.: B094149 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility. 1-
Bromooctane, a halogenated organic compound, requires specific handling and disposal

procedures to mitigate risks to personnel and the environment. This guide provides essential,

step-by-step instructions for the safe and compliant disposal of 1-bromooctane.

Immediate Safety and Hazard Profile
1-Bromooctane is a combustible liquid that is very toxic to aquatic life with long-lasting effects.

[1][2][3] It is also known to cause skin and eye irritation.[1] Therefore, it is imperative to handle

this chemical with appropriate personal protective equipment (PPE), including safety goggles, a

lab coat, and nitrile gloves, in a well-ventilated area or under a fume hood.

A summary of key physicochemical and hazard data for 1-bromooctane is provided in the

table below.
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Property Value

Chemical Formula C₈H₁₇Br

CAS Number 111-83-1

Appearance Clear, colorless to pale yellow liquid

Boiling Point 201 - 202 °C

Flash Point 80 °C

Density 1.11 g/cm³ (at 20 °C)

Aquatic Hazard Very toxic to aquatic life with long-lasting effects

Health Hazards Causes skin and eye irritation

Physical Hazard Combustible liquid

Detailed Disposal Protocol
The primary principle for the disposal of 1-bromooctane is to treat it as a halogenated organic

waste. It must be segregated from non-halogenated waste streams to ensure proper treatment

and to prevent costly disposal complications.

Step 1: Waste Segregation

Do collect 1-bromooctane waste separately in a designated container for halogenated

organic compounds.

Do Not mix 1-bromooctane with non-halogenated organic wastes (e.g., acetone, ethanol,

hexanes), aqueous wastes (acids and bases), or wastes containing heavy metals.

Step 2: Waste Collection and Containerization

Use a chemically compatible container, such as a high-density polyethylene (HDPE) carboy,

often marked with a green label for halogenated waste.

Ensure the container is in good condition, free of leaks, and has a secure, tightly fitting lid.
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Keep the container closed when not actively adding waste to prevent the release of vapors.

Do not fill the container to more than three-quarters of its volume to allow for expansion.

Step 3: Labeling

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

The label must clearly identify the contents, including the chemical name "1-Bromooctane"

and its concentration.

Step 4: Storage

Store the waste container in a designated satellite accumulation area (SAA), such as a

ventilated cabinet for flammable and hazardous materials.

Keep the container away from sources of ignition, heat, and direct sunlight.

Step 5: Final Disposal

Arrange for the disposal of the waste through a licensed hazardous waste disposal company.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to handle the resulting hydrogen bromide gas.

Never dispose of 1-bromooctane down the drain or in the general trash.

Experimental Workflow for Disposal
The following diagram illustrates the step-by-step process for the proper disposal of 1-
bromooctane.
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1-Bromooctane Disposal Workflow

Spill Cleanup Procedures
In the event of a 1-bromooctane spill, immediate action is necessary to mitigate risks.
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Evacuate and Ventilate: Alert personnel in the immediate area and evacuate if necessary.

Ensure the area is well-ventilated and remove all sources of ignition.

Containment: Contain the spill using an inert absorbent material such as sand, earth, or

vermiculite.

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

designated, sealable container for hazardous waste.

Labeling: Label the container clearly as "Spill Debris containing 1-Bromooctane."

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

for disposal as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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